Cas no 207742-84-5 ((1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo2.2.1Heptan-2-One)

• Product Name: (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo2.2.1Heptan-2-One
• CAS No: 207742-84-5
• MF: C₁₂H₁₅F₃O₂
• MW: 248.241514444351
• MDL: MFCD00064152
• CID: 910516
• PubChem ID: 24857978
• Update Time: 2025-05-20

(1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo2.2.1Heptan-2-One Chemical and Physical Properties

Names and Identifiers

• (-)-3-(TRIFLUOROACETYL)CAMPHOR 98
• (?)-3-(Trifluoroacetyl)camphor
• 4,7,7-trimethyl-2-(2,2,2-trifluoroacetyl)bicyclo[2.2.1]heptan-3-one
• (-)-3-(Trifluoroacetyl)camphor
• 3-(Trifluoroacetyl)-D-camphor
• AC1LAVH4
• ACMC-20aps2
• Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-3-(trifluoroacetyl)-, (1R)-
• CTK4E5068
• PC4334
• SureCN3063132
• (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo2.2.1Heptan-2-One
• 3-(trifluoroacetyl)camphor
• HY-W127838
• DB-066318
• DTXSID50334625
• J-013614
• 207742-84-5
• AS-72313
• SCHEMBL3063132
• A828784
• DB-052028
• 1,7,7-trimethyl-3-(2,2,2-trifluoroacetyl)bicyclo[2.2.1]heptan-2-one
• 51800-98-7
• 3-Trifluoroacetyl-D-camphor
• (+)-3-(Trifluoroacetyl)-camphor
• trifluoroacetylcamphor
• CS-0186007
• (1E)-2,2,2-trifluoro-1-[(1S,4R)-4,7,7-trimethyl-3-oxo-norbornan-2-ylidene]ethanolate
• 1,7,7-Trimethyl-3-(trifluoroacetyl)bicyclo[2.2.1]heptan-2-one #

• MDL： MFCD00064152
• Inchi： 1S/C12H15F3O2/c1-10(2)6-4-5-11(10,3)8(16)7(6)9(17)12(13,14)15/h6-7H,4-5H2,1-3H3
• InChI Key： ISLOIHOAZDSEAJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C2(C)CCC1C2(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 248.10245
• Monoisotopic Mass: 248.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.172 g/mL at 25 °C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.451(lit.)
• PSA: 34.14
• Solubility: Not determined
• Optical Activity: [α]19/D −148.0°, c = 2.5 in methylene chloride

(1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo2.2.1Heptan-2-One Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo2.2.1Heptan-2-One

Comprehensive Guide to (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo[2.2.1]Heptan-2-One (CAS No. 207742-84-5)

The (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo[2.2.1]Heptan-2-One (CAS No. 207742-84-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material sciences. This bicyclic ketone derivative is characterized by its unique structural framework, which includes a trifluoroacetyl group and a trimethyl-substituted bicyclo[2.2.1]heptane backbone. Its molecular formula is C₁₂H₁₅F₃O₂, and it exhibits a molecular weight of 248.24 g/mol. The compound's stereochemistry, particularly the (1S,4S) configuration, plays a crucial role in its reactivity and application potential.

One of the most intriguing aspects of (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo[2.2.1]Heptan-2-One is its versatility in synthetic chemistry. Researchers have explored its use as a chiral building block for the synthesis of complex molecules, including bioactive compounds and natural product analogs. The presence of the trifluoroacetyl group enhances its electrophilic character, making it a valuable intermediate in nucleophilic substitution reactions. Additionally, the rigid bicyclo[2.2.1]heptane skeleton provides steric control, which is advantageous in asymmetric synthesis.

In recent years, the demand for (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo[2.2.1]Heptan-2-One has surged due to its potential applications in drug discovery. Pharmaceutical companies are increasingly interested in this compound for its ability to serve as a precursor for trifluoromethyl-containing drugs, which are known for their enhanced metabolic stability and bioavailability. The trifluoromethyl group is a common motif in modern medicinal chemistry, as it can improve the pharmacokinetic properties of drug candidates. This has led to a growing number of studies focusing on the optimization of synthetic routes for CAS No. 207742-84-5 to meet industrial-scale production needs.

Another area where (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo[2.2.1]Heptan-2-One shows promise is in the development of advanced materials. Its unique structural features make it a candidate for designing high-performance polymers and liquid crystals. The incorporation of fluorinated groups into polymeric materials can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. As a result, this compound is being investigated for use in coatings, adhesives, and electronic materials.

The synthesis of (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo[2.2.1]Heptan-2-One typically involves multi-step organic transformations, starting from readily available camphor derivatives. Key steps include the introduction of the trifluoroacetyl group via acylation reactions and subsequent stereoselective modifications to achieve the desired (1S,4S) configuration. Researchers are continually refining these synthetic protocols to improve yields and reduce environmental impact, aligning with the principles of green chemistry.

From a market perspective, the global demand for CAS No. 207742-84-5 is expected to grow steadily, driven by its expanding applications in pharmaceuticals and materials science. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industrial clients. The compound is typically available in gram to kilogram quantities, with custom synthesis options for specialized requirements.

For researchers and industry professionals seeking detailed information on (1S,4S)-1,7,7-Trimethyl-3-(Trifluoroacetyl)Bicyclo[2.2.1]Heptan-2-One, it is essential to consult reliable sources such as peer-reviewed journals, patent literature, and chemical databases. Analytical data, including NMR spectra, HPLC purity reports, and safety documentation, are critical for ensuring the compound's suitability for specific applications. As the scientific community continues to explore the potential of this versatile intermediate, its role in innovation across multiple disciplines is likely to expand further.